4-(2-(4-Hydroxyphenyl)propan-2-yl)-2-methoxyphenol

• CAS No.: 142990-42-9
• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 4-[2-(4-hydroxyphenyl)propan-2-yl]-2-methoxyphenol
• InChI: InChI=1S/C16H18O3/c1-16(2,11-4-7-13(17)8-5-11)12-6-9-14(18)15(10-12)19-3/h4-10,17-18H,1-3H3
• InChI Key: HZNVEXAGTJLRSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)O)C2=CC(=C(C=C2)O)OC

Description

4-(2-(4-Hydroxyphenyl)propan-2-yl)-2-methoxyphenol is a useful research compound. Its molecular formula is C16H18O3 and its molecular weight is 258.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Run 3—1% guaiacol BPA: Methylene chloride (23 L), water (8 L), BPA (4500 g, 19.8 mol), monomethoxyBPA (55 g of the above mixture), p-cumylphenol (135 g, 0.64 mol), triethylamine (40 ml) and sodium gluconate (10 g) was charged to a 75 L reactor equipped with mechanical agitation, condenser, and caustic scrubber vent system. Phosgene (2300 g, 23.2 mol) was added at a rate of 80 g/min to the reactor while 33 wt % caustic was added at a rate to maintain pH=10. The reactor contents were purged with nitrogen then transferred to another tank and centrifuged to remove the brine layer. The organic layer containing the polymer was washed on a centrifuge train with 1N HCl and then with deionized water until residual chloride levels were <5 ppm. The polymer was isolated by steam precipitation followed by drying under hot nitrogen. The final dried resin weighed 4.1 lbs, had Mw=27652 daltons and PDI=2.5 by GPC vs PC standard, <1 ppm TEA, 0.6 ppm chloride ion, <10 ppm residual free BPA, and <0.05 ppm Fe. The glass transition temperature was determined to be 153 C.